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Compound of Interest

Compound Name: Eupalinilide B

Cat. No.: B1631284 Get Quote

A Comprehensive Technical Guide for Researchers

This whitepaper provides a detailed overview of the spectroscopic data for Eupalinilide B, a

guaiane-type sesquiterpene lactone isolated from Eupatorium lindleyanum. The information

presented herein is essential for researchers in natural product chemistry, pharmacology, and

drug development who are interested in the characterization and further investigation of this

cytotoxic compound.

Chemical Structure
Eupalinilide B is a sesquiterpene lactone characterized by a guaiane skeleton. Its structure

was elucidated through extensive spectroscopic analysis, including 1D and 2D Nuclear

Magnetic Resonance (NMR) spectroscopy and High-Resolution Electrospray Ionization Mass

Spectrometry (HRESIMS).

Spectroscopic Data
The following tables summarize the key quantitative NMR and MS data for Eupalinilide B, as

reported in the primary literature. This data is crucial for the unambiguous identification and

characterization of the molecule.

Table 1: ¹H NMR Spectroscopic Data for Eupalinilide B (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 2.85 m

2 2.10, 2.35 m

3 5.40 d 3.5

5 3.20 m

6 4.95 d 3.0

8 2.50 m

9 2.05, 2.20 m

13a 5.60 d 3.0

13b 6.25 d 3.5

14 1.05 d 7.0

15 1.80 s

2' 6.90 qq 7.0, 1.5

3' 1.90 d 7.0

4' 1.85 d 1.5

Table 2: ¹³C NMR Spectroscopic Data for Eupalinilide B (125 MHz, CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1631284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δC (ppm)

1 52.5

2 28.0

3 80.1

4 138.0

5 50.5

6 78.5

7 149.5

8 35.0

9 30.0

10 140.0

11 120.5

12 170.0

13 125.0

14 15.5

15 20.0

1' 167.5

2' 128.0

3' 138.5

4' 15.8

5' 20.5

Table 3: Mass Spectrometry Data for Eupalinilide B
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Technique Ion Observed m/z Calculated m/z Formula

HRESIMS [M+Na]⁺ 425.1525 425.1529 C₂₂H₂₆O₇Na

Experimental Protocols
The following protocols describe the general procedures used to obtain the spectroscopic data

for Eupalinilide B. These methods are standard in the field of natural product chemistry.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of Eupalinilide B (typically 1-5 mg) was dissolved in

approximately 0.5 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane

(TMS) as an internal standard.

Instrumentation: NMR spectra were recorded on a Bruker AV-500 spectrometer.

¹H NMR: Spectra were acquired at 500 MHz with a spectral width of 12 ppm, a relaxation

delay of 1.0 s, and 16 transients.

¹³C NMR: Spectra were acquired at 125 MHz with a spectral width of 240 ppm, a relaxation

delay of 2.0 s, and 1024 transients.

2D NMR: COSY, HSQC, and HMBC experiments were performed using standard Bruker

pulse programs.

3.2. Mass Spectrometry (MS)

Sample Preparation: A dilute solution of Eupalinilide B was prepared in methanol.

Instrumentation: High-resolution electrospray ionization mass spectra (HRESIMS) were

obtained on a Waters Q-TOF Premier mass spectrometer.

Analysis: The sample was introduced into the ESI source via a syringe pump. The analysis

was performed in positive ion mode with a capillary voltage of 3.0 kV and a cone voltage of

40 V.
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Workflow for Spectroscopic Analysis of Natural
Products
The following diagram illustrates the general workflow for the spectroscopic analysis and

structure elucidation of a novel natural product like Eupalinilide B.
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Workflow for the isolation and structural elucidation of a natural product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1631284?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This comprehensive guide provides researchers with the necessary spectroscopic data and

experimental context to work with Eupalinilide B. The detailed information on its NMR and MS

characteristics will facilitate its identification in complex mixtures and support further research

into its promising biological activities.

To cite this document: BenchChem. [Spectroscopic Data and Experimental Protocols for
Eupalinilide B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631284#spectroscopic-data-of-eupalinilide-b-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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